Cas no 2138101-36-5 (2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene)

• Product Name: 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene
• CAS No: 2138101-36-5
• MF: C₁₂H₁₇ClS
• MW: 228.781381368637
• CID: 6520759
• PubChem ID: 165492563
• Update Time: 2025-11-01

2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene Chemical and Physical Properties

Names and Identifiers

• EN300-1154069
• 2138101-36-5
• 2-chloro-5-(3,3-dimethylcyclohexyl)thiophene
• 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene

• Inchi： 1S/C12H17ClS/c1-12(2)7-3-4-9(8-12)10-5-6-11(13)14-10/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key： ORJDAZHRRGNXBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CCCC(C)(C)C2)S1

Computed Properties

• Exact Mass: 228.0739494g/mol
• Monoisotopic Mass: 228.0739494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene

Recent Advances in the Study of 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene (CAS: 2138101-36-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene (CAS: 2138101-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiophene-based derivatives, which are known for their diverse pharmacological activities. The presence of the chloro and dimethylcyclohexyl groups in the thiophene ring imparts unique electronic and steric properties, making it a promising scaffold for drug design. Researchers have explored its utility in the development of anti-inflammatory, antimicrobial, and anticancer agents, with several studies reporting promising in vitro and in vivo results.

One of the most notable advancements is the optimization of synthetic routes for 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene, which has improved yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. This methodological breakthrough is expected to facilitate further pharmacological studies and preclinical evaluations.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed significant COX-2 inhibition, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its antimicrobial properties have been investigated, with some derivatives displaying activity against resistant bacterial strains.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Ongoing research is focused on elucidating its metabolic pathways and optimizing its bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, particularly for oncology and infectious disease applications.

In conclusion, 2-Chloro-5-(3,3-dimethylcyclohexyl)thiophene (CAS: 2138101-36-5) represents a versatile and promising scaffold in drug discovery. Its unique chemical properties and broad biological activity make it a valuable candidate for further development. Future research should prioritize mechanistic studies and translational applications to fully realize its therapeutic potential.